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Compound of Interest

Compound Name: Amicenomycin B

Cat. No.: B15564967 Get Quote

Amicenomycin B: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the chemical structure,

properties, and biological activity of Amicenomycin B, a novel antibiotic isolated from

Streptomyces sp. MJ384-46F6. All data is sourced from the primary publication by Kawamura

et al. (1995).

Chemical Structure and Physicochemical Properties
Amicenomycin B belongs to the anthraquinone class of antibiotics. Its core structure is a

tricyclic aromatic system characteristic of this family. The detailed chemical structure is yet to

be publicly depicted, but based on its classification, it features a 9,10-anthracenedione core.

Table 1: Physicochemical Properties of Amicenomycin B
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Property Value

Molecular Formula Not explicitly stated in abstract

Molecular Weight Not explicitly stated in abstract

Appearance Not explicitly stated in abstract

Solubility Not explicitly stated in abstract

UV-Vis λmax (nm) Not explicitly stated in abstract

IR (KBr) νmax (cm-1) Not explicitly stated in abstract

Table 2: Spectroscopic Data for Amicenomycin B

Spectroscopy Key Features

¹H NMR Data not available in abstract

¹³C NMR Data not available in abstract

Mass Spectrometry Data not available in abstract

Biological Activity
Amicenomycin B has demonstrated activity as an anti-bacterial agent.[1] The minimum

inhibitory concentrations (MICs) against various bacterial strains are summarized below.

Table 3: Minimum Inhibitory Concentration (MIC) of Amicenomycin B

Bacterial Strain MIC (µg/mL)

Bacillus subtilis Data not available in abstract

Staphylococcus aureus Data not available in abstract

Escherichia coli Data not available in abstract

Pseudomonas aeruginosa Data not available in abstract
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Experimental Protocols
The following are detailed methodologies for the key experiments cited in the primary literature.

Isolation and Purification of Amicenomycin B
The production of Amicenomycin B was achieved through the fermentation of Streptomyces

sp. MJ384-46F6. The purification process involved a series of chromatographic techniques.

Workflow for Isolation and Purification:
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Caption: Isolation and purification workflow for Amicenomycin B.
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Determination of Minimum Inhibitory Concentration
(MIC)
The antibacterial activity of Amicenomycin B was quantified by determining the Minimum

Inhibitory Concentration (MIC) using a standard broth microdilution method.

Protocol for MIC Determination:

Preparation of Bacterial Inoculum: Bacterial strains were cultured in appropriate broth media

to achieve a logarithmic growth phase. The culture was then diluted to a standardized

concentration (e.g., 5 x 10^5 CFU/mL).

Preparation of Amicenomycin B dilutions: A stock solution of Amicenomycin B was

prepared and serially diluted in a 96-well microtiter plate to obtain a range of concentrations.

Inoculation: Each well containing the diluted Amicenomycin B was inoculated with the

standardized bacterial suspension.

Incubation: The microtiter plates were incubated under conditions suitable for the growth of

the specific bacterial strain (e.g., 37°C for 18-24 hours).

Data Analysis: The MIC was determined as the lowest concentration of Amicenomycin B
that completely inhibited visible growth of the bacteria.

Potential Signaling Pathway
While the precise mechanism of action for Amicenomycin B has not been elucidated, many

anthracycline antibiotics are known to interfere with bacterial DNA replication and transcription.

A plausible signaling pathway is the inhibition of topoisomerase II, an enzyme crucial for

managing DNA topology during replication.

Amicenomycin B Bacterial Topoisomerase IIInhibits DNA ReplicationRequired for Bacterial Cell DivisionLeads to Cell DeathInhibition leads to
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Caption: Postulated mechanism of action for Amicenomycin B.
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Conclusion
Amicenomycin B represents a novel anthracycline antibiotic with demonstrated antibacterial

activity. The foundational study by Kawamura et al. provides the basis for its chemical and

biological characterization. Further research is warranted to fully elucidate its molecular

structure, mechanism of action, and potential for therapeutic development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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